
3-Ethoxy-2,4-difluorophenol structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Ethoxy-2,4-difluorophenol

CAS No.: 1017778-14-1

Cat. No.: B1530968

Get Quote

An In-depth Technical Guide to 3-Ethoxy-2,4-difluorophenol: Structure, Synthesis, and

Applications

Introduction
3-Ethoxy-2,4-difluorophenol is a fluorinated aromatic compound of increasing interest in the

fields of medicinal chemistry, agrochemical synthesis, and materials science. As a trifunctional

chemical intermediate, it possesses a unique combination of a hydroxyl group, an ethoxy

group, and a difluorinated phenyl ring.[1] The presence of fluorine atoms is particularly

significant as they can enhance crucial properties of parent molecules, such as metabolic

stability, binding affinity to biological targets, and membrane permeability.[1] This guide

provides a comprehensive technical overview of the structure, properties, synthesis, and

potential applications of 3-Ethoxy-2,4-difluorophenol, aimed at researchers and professionals

in drug development and chemical synthesis.

Molecular Structure and Physicochemical
Properties
The core of 3-Ethoxy-2,4-difluorophenol is a benzene ring substituted with a hydroxyl group

at position 1, an ethoxy group at position 3, and fluorine atoms at positions 2 and 4. This

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1530968#bc-rfq
https://www.benchchem.com/product/b1530968/docs?utm_src=pdf-body#3-ethoxy-2-4-difluorophenol-structure
https://www.benchchem.com/product/b1530968/docs?utm_src=pdf-body#3-ethoxy-2-4-difluorophenol-structure
https://pdf.benchchem.com/169/Application_Notes_and_Protocols_for_5_Amino_2_4_difluorophenol_in_Drug_Discovery.pdf
https://pdf.benchchem.com/169/Application_Notes_and_Protocols_for_5_Amino_2_4_difluorophenol_in_Drug_Discovery.pdf
https://www.benchchem.com/product/b1530968/docs?utm_src=pdf-body#3-ethoxy-2-4-difluorophenol-structure
https://www.benchchem.com/product/b1530968/docs?utm_src=pdf-body#3-ethoxy-2-4-difluorophenol-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific substitution pattern influences its electronic properties, reactivity, and potential

biological activity.

Key Physicochemical Properties of 3-Ethoxy-2,4-difluorophenol[2][3]

Property Value Source

CAS Number 1017778-14-1 [2]

Molecular Formula C₈H₈F₂O₂ [2][3]

Molecular Weight 174.14 g/mol [2]

Exact Mass 174.04900 [2]

LogP 2.06910 [2]

PSA (Polar Surface Area) 29.46 Å² [2]

HS Code 2909500000 [2]

Synthesis and Purification
While specific literature detailing the synthesis of 3-Ethoxy-2,4-difluorophenol is not

abundant, a plausible synthetic route can be devised based on established organic chemistry

principles and published methods for analogous compounds. A common strategy for

synthesizing substituted phenols involves the diazotization of a corresponding aniline, followed

by hydrolysis.[4]

A logical synthetic pathway would start from the more readily available 2,4-difluoroaniline.

Proposed Synthetic Pathway
The synthesis can be conceptualized as a multi-step process, beginning with the protection of

the aniline, followed by etherification, and concluding with deprotection and

diazotization/hydrolysis. A more direct, albeit potentially lower-yielding, approach could involve

direct manipulation of a difluorophenol derivative.

A related compound, 4-ethoxy-2,3-difluorophenol, is synthesized from 4-ethoxy-2,3-

difluorobromobenzene via a Grignard reaction, borating reaction, and subsequent oxidation.[5]
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This suggests that a similar strategy starting from a suitably substituted bromobenzene could

be a viable route.

Experimental Protocol: Synthesis via Diazotization of 3-
Ethoxy-2,4-difluoroaniline
This protocol is a representative method based on standard organic synthesis techniques.[4]

Step 1: Synthesis of 3-Ethoxy-2,4-difluoroaniline This intermediate is crucial and can be

synthesized from 2,4-difluoro-3-nitrophenol through etherification followed by reduction of the

nitro group.

Step 2: Diazotization and Hydrolysis

Dissolution: Dissolve 3-Ethoxy-2,4-difluoroaniline (1 equivalent) in a dilute aqueous solution

of a strong acid, such as sulfuric acid.

Cooling: Cool the solution to between 0 and 5 °C in an ice-salt bath to ensure the stability of

the diazonium salt to be formed.

Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise

to the aniline solution. It is critical to maintain the temperature below 5 °C during this addition

to prevent premature decomposition of the diazonium salt.

Stirring: Stir the resulting diazonium salt solution for an additional 30 minutes at 0 °C to

ensure the reaction goes to completion.

Hydrolysis: To convert the diazonium salt to the phenol, add the solution to boiling water or

introduce steam through the solution. The hydroxyl group will replace the diazonium group.

Extraction: Extract the resulting 3-Ethoxy-2,4-difluorophenol from the aqueous mixture

using a suitable organic solvent like diethyl ether.

Purification: Wash the combined organic extracts with water and brine, dry over anhydrous

magnesium sulfate, and remove the solvent under reduced pressure. The crude product can

then be purified by column chromatography or distillation.
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Synthesis Workflow Diagram
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Caption: Synthetic workflow for 3-Ethoxy-2,4-difluorophenol.

Spectral Characterization
While a dedicated peer-reviewed spectral analysis for 3-Ethoxy-2,4-difluorophenol is not

readily available, its structure allows for the prediction of its key spectral features.

¹H NMR Spectroscopy

Aromatic Protons: Two signals are expected in the aromatic region, each integrating to one

proton. The proton at position 6 will likely appear as a doublet of doublets due to coupling

with the adjacent fluorine atoms. The proton at position 5 will also exhibit complex splitting.

Ethoxy Group: A quartet corresponding to the -O-CH₂- protons and a triplet for the -CH₃

protons are expected.

Hydroxyl Proton: A broad singlet for the -OH proton, the chemical shift of which will be

dependent on the solvent and concentration.

¹³C NMR Spectroscopy

Eight distinct carbon signals are anticipated. The carbons bonded to fluorine will show

characteristic splitting (C-F coupling). The carbon attached to the hydroxyl group and the

ethoxy group will be downfield.

¹⁹F NMR Spectroscopy
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Two distinct signals are expected for the two non-equivalent fluorine atoms at positions 2

and 4.

Infrared (IR) Spectroscopy

A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H

stretching vibration.

C-H stretching vibrations for the aromatic and aliphatic protons around 2850-3100 cm⁻¹.

C=C stretching vibrations for the aromatic ring in the 1450-1600 cm⁻¹ region.

Strong C-O stretching bands for the ether and phenol groups.

C-F stretching absorptions, typically in the 1000-1300 cm⁻¹ region.

Mass Spectrometry (MS)

The molecular ion peak (M⁺) would be observed at an m/z corresponding to the molecular

weight of 174.14. Fragmentation patterns would likely involve the loss of the ethoxy group or

other characteristic fragments.

Applications in Research and Drug Development
The structural motifs present in 3-Ethoxy-2,4-difluorophenol make it a valuable building block

in drug discovery and agrochemical development.

Kinase Inhibitors: The difluorophenol moiety can be incorporated into scaffolds designed to

target the ATP-binding site of various kinases.[1] Fluorine atoms can form favorable

interactions with amino acid residues in the binding pocket, potentially increasing potency

and selectivity.[1]

Antimicrobial and Anticancer Agents: Phenolic compounds are known for their potential

cytotoxic and antimicrobial properties.[6] The ethoxy and difluoro substitutions can be

modulated to optimize these activities.

Agrochemicals: Difluorinated aromatic compounds are integral to many modern herbicides

and fungicides.[7] The unique electronic properties conferred by the fluorine atoms can
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enhance the biological activity and metabolic stability of these agrochemicals.[7] For

instance, the herbicide Diflufenican contains a 2,4-difluoroaniline moiety, highlighting the

importance of this substitution pattern.[7]

Conceptual Signaling Pathway Involvement
Given its potential as a kinase inhibitor, a molecule derived from 3-Ethoxy-2,4-difluorophenol
could hypothetically inhibit a signaling pathway crucial for cancer cell proliferation, such as the

MAP kinase pathway.

Growth Factor

Receptor Tyrosine Kinase

RAS

RAF

MEK

ERK

Cell Proliferation

3-Ethoxy-2,4-difluorophenol
Derivative
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Caption: Hypothetical inhibition of the RAF kinase in the MAPK pathway.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Ethoxy-2,4-difluorophenol is not widely

available, the safety precautions for structurally similar compounds such as 4'-Ethoxy-2',3'-

difluoroacetophenone and 3-ethoxyphenol provide a general guideline.[8][9]

Hazards: Likely to be harmful if swallowed, cause skin irritation, and cause serious eye

irritation.[9] May also cause respiratory irritation.[9]

Precautions: Handle in a well-ventilated area or a fume hood.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[9]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[9] If

inhaled, move the person to fresh air.[9] If swallowed, rinse the mouth with water and consult

a physician.[9] In case of skin contact, wash off with soap and plenty of water.[9]

Conclusion
3-Ethoxy-2,4-difluorophenol is a versatile fluorinated building block with significant potential

in various areas of chemical research, particularly in the synthesis of novel pharmaceuticals

and agrochemicals. Its unique structural features, including the strategic placement of fluorine

atoms and an ethoxy group on a phenolic ring, provide a foundation for developing molecules

with enhanced biological activity and optimized physicochemical properties. The synthetic

strategies and potential applications outlined in this guide offer a technical foundation for

researchers to explore the utility of this compound in their respective fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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